Cas no 91245-74-8 (Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-
• CAS No: 91245-74-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 799459
• Update Time: 2022-07-26

Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-
• 5-Norbornene-2-carbonitrile,2-isopropyl-(7CI)

• Inchi： 1S/C11H15N/c1-8(2)11(7-12)6-9-3-4-10(11)5-9/h3-4,8-10H,5-6H2,1-2H3
• InChI Key： ZVUKWNXZVPYTIT-UHFFFAOYSA-N
• SMILES： C12CC(C(C(C)C)(C#N)C1)C=C2

Computed Properties

• Exact Mass: 161.12
• Monoisotopic Mass: 161.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2